Cas no 35566-32-6 (5-Iminothianthrene)

5-Iminothianthrene structure
5-Iminothianthrene structure
Product Name:5-Iminothianthrene
CAS No:35566-32-6
MF:C12H9NS2
MW:231.33656001091
CID:2941236
Update Time:2023-08-10

5-Iminothianthrene Chemical and Physical Properties

Names and Identifiers

    • 5-iminothianthrene
    • 5-Iminothianthrene
    • Inchi: 1S/C12H9NS2/c13-15-11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)15/h1-8,13H
    • InChI Key: RTLAQZILLORCIR-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2SC2C=CC=CC1=2)=N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 242
  • XLogP3: 5.2
  • Topological Polar Surface Area: 80.3
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